4-(dimethylsulfamoyl)-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide

• Molecular Formula: C18H20N4O5S2
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 4-(dimethylsulfamoyl)-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C18H20N4O5S2/c1-22(2)29(26,27)14-9-7-13(8-10-14)18(23)20-12-11-19-17-15-5-3-4-6-16(15)28(24,25)21-17/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,23)
• InChI Key: BTRJGCCPRUGUAF-UHFFFAOYSA-N
• Isomeric SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCCNC2=NS(=O)(=O)C3=CC=CC=C32

Description

4-(Dimethylsulfamoyl)-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is commonly referred to as DBIBB and has been shown to have a variety of biological effects.

Mechanism of Action

The mechanism of action of DBIBB is not fully understood, but it is believed to involve the inhibition of certain enzymes. Specifically, DBIBB has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. By inhibiting this enzyme, DBIBB may be able to disrupt the pH balance in cancer cells, leading to their death.
Biochemical and Physiological Effects:
DBIBB has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of carbonic anhydrase, DBIBB has been shown to inhibit the activity of other enzymes as well. It has also been shown to have anti-inflammatory and antioxidant effects. In terms of physiological effects, DBIBB has been shown to have anti-tumor activity in certain types of cancer cells, as well as anti-microbial activity against certain bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using DBIBB in lab experiments is its selectivity for certain enzymes. This makes it a useful tool for detecting their activity in biological samples. Additionally, DBIBB has been shown to have anti-tumor and anti-microbial activity, making it a promising candidate for further study in these areas. However, one limitation of using DBIBB in lab experiments is its potential toxicity. It is important to use appropriate safety precautions when handling this compound.

Future Directions

There are many potential future directions for research involving DBIBB. One area of interest is its use as a fluorescent probe for the detection of certain enzymes. Further study is needed to determine the full extent of its selectivity and sensitivity for different enzymes. Additionally, DBIBB's potential use in cancer research should be further explored. It may be useful in the development of new cancer therapies. Finally, the potential toxicity of DBIBB should be further studied to ensure its safe use in lab experiments.

Synthesis Methods

DBIBB can be synthesized using a variety of methods. One common method involves the reaction of 4-nitrobenzoyl chloride with 2-aminobenzothiazole in the presence of a base. The resulting intermediate is then reacted with N,N-dimethylsulfamide to produce DBIBB. Other methods involve the use of different starting materials or reagents, but the overall process is similar.

Scientific Research Applications

DBIBB has been studied for its potential use in a variety of scientific research applications. One area of interest is its use as a fluorescent probe for the detection of certain enzymes. DBIBB has been shown to be highly selective for certain enzymes, making it useful for detecting their activity in biological samples. Additionally, DBIBB has been studied for its potential use in cancer research. It has been shown to have anti-tumor activity in certain types of cancer cells, making it a promising candidate for further study.